Cas no 88107-71-5 (9H-Carbazole, 9-[(2-chlorophenyl)methyl]-)

9H-Carbazole, 9-[(2-chlorophenyl)methyl]- structure
88107-71-5 structure
Product Name:9H-Carbazole, 9-[(2-chlorophenyl)methyl]-
CAS No:88107-71-5
MF:C19H14ClN
MW:291.774163722992
CID:644769
PubChem ID:71410816
Update Time:2025-04-19

9H-Carbazole, 9-[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 9-[(2-chlorophenyl)methyl]-
    • 9-[(2-chlorophenyl)methyl]carbazole
    • DTXSID10830476
    • 88107-71-5
    • 9-[(2-CHLOROPHENYL)METHYL]-9H-CARBAZOLE
    • Inchi: 1S/C19H14ClN/c20-17-10-4-1-7-14(17)13-21-18-11-5-2-8-15(18)16-9-3-6-12-19(16)21/h1-12H,13H2
    • InChI Key: XCNGYHQPFQLMQK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CN1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 291.0814771g/mol
  • Monoisotopic Mass: 291.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 4.9Ų
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